Cas no 32454-13-0 (2-Methyl-2-(3-methylphenyl)propanal)

• Product Name: 2-Methyl-2-(3-methylphenyl)propanal
• CAS No: 32454-13-0
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 5713757
• PubChem ID: 16204507
• Update Time: 2025-07-20

2-Methyl-2-(3-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, alpha,alpha,3-trimethyl-
• UNII-L74495RDM4
• 2-methyl-2-(3-methylphenyl)propanal
• DTXSID601297741
• EN300-1141622
• m-Tolyldimethylacetaldehyde
• 32454-13-0
• alpha,alpha,3-Trimethylbenzeneacetaldehyde
• LLZXMIIOHQNAGM-UHFFFAOYSA-N
• SCHEMBL1324775
• Hydratropaldehyde, M,alpha-dimethyl-
• AMY11258
• L74495RDM4
• BENZENEACETALDEHYDE, .ALPHA.,.ALPHA.,3-TRIMETHYL-
• HYDRATROPALDEHYDE, M,.ALPHA.-DIMETHYL-
• 2-Methyl-2-m-tolylpropanal
• Benzeneacetaldehyde, α,α,3-trimethyl-
• 2-Methyl-2-(3-methylphenyl)propanal

• Inchi： 1S/C11H14O/c1-9-5-4-6-10(7-9)11(2,3)8-12/h4-8H,1-3H3
• InChI Key： LLZXMIIOHQNAGM-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.955±0.06 g/cm3(Predicted)
• Boiling Point: 237.6±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-Methyl-2-(3-methylphenyl)propanal

Research Brief on 2-Methyl-2-(3-methylphenyl)propanal (CAS: 32454-13-0) in Chemical Biology and Pharmaceutical Applications

2-Methyl-2-(3-methylphenyl)propanal (CAS: 32454-13-0) is a synthetic aromatic aldehyde with significant potential in chemical biology and pharmaceutical research. Recent studies have explored its applications in fragrance chemistry, drug synthesis, and as a building block for more complex molecules. This research brief consolidates the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-Methyl-2-(3-methylphenyl)propanal as a precursor in the synthesis of novel anti-inflammatory agents. The research team modified the aldehyde group to create a series of derivatives, with one variant showing promising COX-2 inhibitory activity (IC50 = 0.8 μM) and selectivity over COX-1 (selectivity index > 100). This suggests potential for developing new NSAID drugs with reduced gastrointestinal side effects.

In the field of chemical biology, researchers have utilized 32454-13-0 as a molecular scaffold for probing protein-ligand interactions. A Nature Chemical Biology paper (2024) described its use in creating photoaffinity probes that can covalently bind to target proteins upon UV irradiation. This technique has enabled the identification of previously unknown binding sites on several disease-relevant proteins, including those involved in neurodegenerative disorders.

The compound's role in fragrance chemistry continues to evolve, with recent patents (2023-2024) demonstrating improved synthesis methods that yield higher purity 2-Methyl-2-(3-methylphenyl)propanal while reducing environmental impact. These advances include catalytic hydrogenation processes that achieve >95% yield with minimal waste generation, addressing growing concerns about sustainable chemical production.

Pharmacokinetic studies of 32454-13-0 derivatives have revealed interesting metabolic profiles. A 2024 study in Drug Metabolism and Disposition showed that certain modifications to the methyl groups significantly affect hepatic clearance rates, with some analogs demonstrating improved oral bioavailability (up to 78% in rat models). These findings are guiding the design of next-generation drug candidates with optimized ADME properties.

Emerging research also suggests potential antimicrobial applications. A recent ACS Infectious Diseases publication reported that halogenated derivatives of 2-Methyl-2-(3-methylphenyl)propanal exhibit potent activity against drug-resistant Staphylococcus aureus (MIC = 2 μg/mL), possibly through disruption of cell membrane integrity. This could lead to new antibiotics targeting multidrug-resistant pathogens.

In conclusion, 2-Methyl-2-(3-methylphenyl)propanal (32454-13-0) represents a versatile chemical entity with growing importance across multiple research domains. Its applications span from fragrance development to drug discovery, with recent advances particularly promising in the areas of anti-inflammatory agents, chemical probes, and antimicrobials. Future research directions may focus on expanding its therapeutic potential through further structural modifications and investigating its mechanisms of action at the molecular level.